Cas no 1805337-90-9 (6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine)

• Product Name: 6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine
• CAS No: 1805337-90-9
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4810735
• Update Time: 2025-10-29

6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine

• Inchi： 1S/C7H7F2IN2O/c1-13-6-3(10)2-4(11)12-5(6)7(8)9/h2,7H,1H3,(H2,11,12)
• InChI Key： MPFYREPCNMBXGQ-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine

Introduction to 6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS No. 1805337-90-9)

6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS No. 1805337-90-9) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound belongs to the pyridine class, which is well-documented for its role in medicinal chemistry, particularly as a scaffold for developing novel therapeutic agents. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, an iodine atom, and a methoxy group, makes this molecule a promising candidate for further investigation into its pharmacological properties.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the strategic use of fluorinated compounds has been a cornerstone in the development of next-generation therapeutics, with difluoromethyl derivatives showing exceptional promise in oncology and anti-inflammatory applications. The iodo substituent at the 4-position of the pyridine ring further contributes to the compound's reactivity, making it a valuable intermediate in synthetic chemistry for constructing more complex molecular architectures.

6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine has been explored in several cutting-edge research studies aimed at identifying novel bioactive molecules. For instance, recent investigations have focused on its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. The combination of the amino group and the iodine atom provides a unique handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings, enabling the construction of biaryl structures that are prevalent in many successful drugs.

In addition to its applications in oncology research, this compound has also been investigated for its antimicrobial properties. The structural motif of pyridine derivatives is known to interact with bacterial enzymes and cellular processes, making them effective against a range of pathogens. Preliminary studies have suggested that modifications around the 6-amino, 2-(difluoromethyl), and 3-methoxy positions can fine-tune the antimicrobial spectrum and efficacy. The iodo group serves as an excellent leaving group for generating libraries of analogs through palladium-catalyzed reactions, facilitating high-throughput screening for lead compounds.

The methoxy group at the 3-position adds another layer of complexity to this molecule, influencing both its electronic properties and its solubility characteristics. This substituent can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity. Moreover, the methoxy group can be oxidized or demethylated under specific conditions, providing pathways for further derivatization and exploration of novel derivatives.

From a synthetic chemistry perspective, 6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine represents an excellent building block for constructing more intricate heterocyclic systems. The presence of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic substitution at the iodine atom and condensation reactions involving the amino group. These features make it particularly useful in generating libraries of compounds for drug discovery campaigns.

The growing interest in fluorinated pyridines has been further underscored by advancements in synthetic methodologies that allow for efficient introduction of fluorinated groups at specific positions within the ring. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to install fluorinated moieties with high precision, leading to an influx of novel fluorinated pyridines being explored for their pharmacological potential.

In conclusion,6-Amino-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS No. 1805337-90-9) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features—comprising an amino group,(difluoromethyl) substituent,(iodo) atom,(methoxy) group—make it a valuable scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover new synthetic pathways and biological activities associated with this compound, reinforcing its importance as a key intermediate in medicinal chemistry.